Cas no 91961-41-0 ( )

• Product Name: &nbsp
• CAS No: 91961-41-0
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 997650
• PubChem ID: 302902
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-(1-chloronaphthalen-2-yl)oxyacetamide
• 3,3-DIETHOXYPROPAN-1-OL
• NSC190648
• Acetamide, 2-[(1-chloro-2-naphthalenyl)oxy]-
• DTXSID70307290
• NSC-190648
• 91961-41-0
• 2-[(1-chloro-2-naphthyl)oxy]acetamide
• AKOS030220499
•  

• Inchi： 1S/C12H10ClNO2/c13-12-9-4-2-1-3-8(9)5-6-10(12)16-7-11(14)15/h1-6H,7H2,(H2,14,15)
• InChI Key： CIOBWIQLSLWFIY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C2C=CC=CC2=1)OCC(N)=O

Computed Properties

• Exact Mass: 235.04
• Monoisotopic Mass: 235.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.332
• Boiling Point: 470°C at 760 mmHg
• Flash Point: 238.1°C
• Refractive Index: 1.642